Cas no 2580093-97-4 (tert-butyl (2R)-2,5-diaminopentanoate)

• Product Name: tert-butyl (2R)-2,5-diaminopentanoate
• CAS No: 2580093-97-4
• MF: C₉H₂₀N₂O₂
• MW: 188.267302513123
• CID: 5974853
• PubChem ID: 57005757
• Update Time: 2025-05-21

tert-butyl (2R)-2,5-diaminopentanoate Chemical and Physical Properties

Names and Identifiers

• 2580093-97-4
• SCHEMBL11415214
• EN300-7355690
• tert-butyl (2R)-2,5-diaminopentanoate

• Inchi： 1S/C9H20N2O2/c1-9(2,3)13-8(12)7(11)5-4-6-10/h7H,4-6,10-11H2,1-3H3/t7-/m1/s1
• InChI Key： KZDKDSWGCFVJCE-SSDOTTSWSA-N
• SMILES： O(C([C@@H](CCCN)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 188.152477885g/mol
• Monoisotopic Mass: 188.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 78.3Ų

Additional information on tert-butyl (2R)-2,5-diaminopentanoate

Professional Introduction to Compound with CAS No. 2580093-97-4 and Product Name: tert-butyl (2R)-2,5-diaminopentanoate

The compound with the CAS number 2580093-97-4 and the product name tert-butyl (2R)-2,5-diaminopentanoate represents a significant advancement in the field of pharmaceutical chemistry and biochemical research. This compound, characterized by its specific stereochemistry and functional groups, has garnered attention for its potential applications in drug development and molecular biology. The (2R) configuration of the amine groups and the presence of tert-butyl ester groups contribute to its unique chemical properties, making it a valuable candidate for further exploration.

In recent years, there has been a growing interest in chiral compounds due to their role in enhancing the efficacy and selectivity of pharmaceuticals. The stereochemistry of tert-butyl (2R)-2,5-diaminopentanoate is particularly noteworthy, as it aligns with the increasing demand for enantiomerically pure compounds in medicinal chemistry. The (2R) configuration ensures that the compound exhibits specific interactions with biological targets, which can lead to improved pharmacological outcomes.

The structural features of this compound make it a promising intermediate in the synthesis of more complex molecules. The presence of both amino groups allows for further functionalization, enabling chemists to design novel derivatives with tailored properties. Additionally, the tert-butyl ester group provides stability while maintaining reactivity, making it an ideal building block for various synthetic pathways.

Recent studies have highlighted the importance of diamino acids in the development of bioactive molecules. The tert-butyl (2R)-2,5-diaminopentanoate compound has been investigated for its potential role in peptide mimetics and enzyme inhibitors. Its ability to mimic natural amino acids while introducing specific steric constraints makes it a valuable tool in computational modeling and experimental studies. Researchers have leveraged this compound to develop novel therapeutic agents that target a wide range of diseases.

The pharmaceutical industry has been particularly interested in this compound due to its potential applications in treating neurological disorders. Preliminary studies suggest that derivatives of tert-butyl (2R)-2,5-diaminopentanoate may interact with neurotransmitter receptors, offering a new avenue for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. The precise stereochemistry of this compound is crucial in ensuring that it binds effectively to these receptors without causing adverse effects.

Beyond pharmaceutical applications, tert-butyl (2R)-2,5-diaminopentanoate has shown promise in biochemical research. Its use as a substrate or inhibitor in enzymatic reactions has provided insights into the mechanisms of various metabolic pathways. By studying how this compound interacts with enzymes, scientists have gained a deeper understanding of how these biological processes function at a molecular level.

The synthesis of tert-butyl (2R)-2,5-diaminopentanoate involves sophisticated chemical techniques that highlight the advancements in synthetic organic chemistry. The process requires careful control of reaction conditions to ensure high yield and purity. Techniques such as asymmetric synthesis and chiral resolution are employed to achieve the desired stereochemistry. These methods not only demonstrate the compound's complexity but also showcase the ingenuity behind modern chemical synthesis.

As research continues to evolve, the applications of tert-butyl (2R)-2,5-diaminopentanoate are expected to expand. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in unlocking its full potential. The compound's unique properties make it a cornerstone in the development of next-generation therapeutics and biomaterials. By leveraging its structural advantages, scientists can push the boundaries of what is possible in drug discovery and molecular engineering.

In conclusion, tert-butyl (2R)-2,5-diaminopentanoate represents a significant contribution to the field of chemical biology and pharmaceutical science. Its stereochemical configuration, functional groups, and synthetic versatility make it a valuable asset for researchers worldwide. As we continue to explore its potential applications, this compound will undoubtedly play a pivotal role in shaping the future of medicine and biotechnology.